molecular formula C14H9ClF2N2O B8774796 2-(4-Chloro-2-methoxyphenyl)-5,6-difluoro-1H-benzo[D]imidazole

2-(4-Chloro-2-methoxyphenyl)-5,6-difluoro-1H-benzo[D]imidazole

Cat. No.: B8774796
M. Wt: 294.68 g/mol
InChI Key: CZPMGIALBJAUAR-UHFFFAOYSA-N
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Description

2-(4-Chloro-2-methoxyphenyl)-5,6-difluoro-1H-benzo[D]imidazole is a useful research compound. Its molecular formula is C14H9ClF2N2O and its molecular weight is 294.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H9ClF2N2O

Molecular Weight

294.68 g/mol

IUPAC Name

2-(4-chloro-2-methoxyphenyl)-5,6-difluoro-1H-benzimidazole

InChI

InChI=1S/C14H9ClF2N2O/c1-20-13-4-7(15)2-3-8(13)14-18-11-5-9(16)10(17)6-12(11)19-14/h2-6H,1H3,(H,18,19)

InChI Key

CZPMGIALBJAUAR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)Cl)C2=NC3=CC(=C(C=C3N2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-2-methoxy-benzoic acid (5 g, 0.026 mol; CAS Reg. No. 78955-90-5) in polyphosphoric acid (50 g) was added compound 4,5-difluoro-benzene-1,2-diamine (3.86 g, 0.026 mol; CAS Reg. No. 76179-40-3) and the resulting mixture was heated to 180° C. for 1 h. The reaction mixture was then cooled and neutralized with ice cold 10% aqueous sodium carbonate solution, and then extracted with ethyl acetate. The combined organic layers were dried over sodium sulfate, filtered, and evaporated under reduced pressure. The residue was purified by column chromatography over silica gel (25% ethyl acetate/n-hexane) to give the desired compound as a brown solid (77%). MS (Turbo Spray): m/z=295.1 (M+H).
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polyphosphoric acid
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Yield
77%

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